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Introduction
Peforelin is a synthetic analogue of gonadotropin-releasing hormone (GnRH), specifically a

decapeptide analogue of lamprey GnRH-III (l-GnRH-III).[1][2] In swine, it is utilized for the

induction and synchronization of estrus in sexually mature gilts following progestogen

treatment and in sows post-weaning.[2][3] Unlike endogenous GnRH which stimulates the

release of both Luteinizing Hormone (LH) and Follicle-Stimulating Hormone (FSH), Peforelin
selectively stimulates the secretion of FSH with minimal impact on LH levels.[3][4][5] This

selective action promotes follicular growth and development, leading to improved estrus

expression and reproductive efficiency in pig breeding operations.[4][6]

These application notes provide detailed protocols for the intramuscular (IM) administration of

Peforelin in pigs, summarize key quantitative data from relevant studies, and illustrate the

associated signaling pathways and experimental workflows.

Quantitative Data Summary
The following tables summarize the recommended dosages of Peforelin and its effects on key

reproductive parameters in female pigs.

Table 1: Recommended Intramuscular Dosage of Peforelin
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Animal Category Dosage of Peforelin Timing of Administration

Gilts 150 µg
48 hours after cessation of

altrenogest treatment[1][4]

Primiparous Sows 37.5 µg 24 hours post-weaning[1][4]

Pluriparous/Multiparous Sows 150 µg 24 hours post-weaning[1][4]

Table 2: Effects of Peforelin on Reproductive Performance

Parameter
Peforelin-Treated
Group

Control Group Species/Condition

Estrus Rate (ER) 90.0% 78.5% Gilts[1]

Estrus Rate (ER) 81.66% 90.0% Primiparous Sows[1]

Estrus Rate (ER) 93.3% 80.8% Pluriparous Sows[4]

Estrus Rate (ER) 93.2% 87.2% Sows (General)[1]

Pregnancy Rate
Significantly Higher

vs. Control
Lower than Treated

Gilts and Multiparous

Sows[1]

Farrowing Rate 93.9% Statistically Lower Gilts[4]

Weaning-to-Estrus

Interval (WEI)
Improved (p < 0.05) Longer than Treated Pluriparous Sows[4]

Return Rate (RR)
4.94% lower than

control
Higher than Treated Multiparous Sows[1]

Total Piglets Born
No Significant

Difference

No Significant

Difference
Gilts and Sows[1][7]

Liveborn Piglets
No Significant

Difference

No Significant

Difference
Gilts and Sows[1]

Signaling Pathway and Experimental Workflow
Visualizations
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Peforelin Signaling Pathway
Peforelin, as a GnRH agonist, binds to GnRH receptors on pituitary gonadotrophs. This

binding primarily activates the Gq/11 protein-coupled receptor pathway, leading to a cascade of

intracellular events that culminate in the synthesis and selective release of Follicle-Stimulating

Hormone (FSH).
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Peforelin's intracellular signaling cascade.

Experimental Workflow for Estrus Synchronization
A common experimental design for evaluating the efficacy of Peforelin involves estrus

synchronization in gilts using a progestogen like altrenogest, followed by Peforelin
administration and subsequent monitoring of reproductive parameters.
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A typical experimental workflow for Peforelin studies.

Experimental Protocols
Protocol 1: Estrus Synchronization in Gilts and Sows
This protocol outlines the steps for estrus synchronization as a precursor to Peforelin
administration, based on established research methodologies.[1][7]
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Materials:

Altrenogest solution

Feed for individual dosing

Peforelin solution (e.g., Maprelin®, 75 µg/mL)

Sterile syringes and needles

Teaser boar

Procedure:

Gilt Synchronization:

Administer altrenogest orally to sexually mature gilts daily for 18 consecutive days.[1]

Ensure accurate dosing as per the manufacturer's instructions.

Sow Preparation:

Wean piglets from sows. The Peforelin treatment will be administered 24 hours post-

weaning.[4]

Peforelin Administration:

Gilts: 48 hours after the final altrenogest administration, administer a single 150 µg dose of

Peforelin via intramuscular injection.[1][4]

Primiparous Sows: 24 hours post-weaning, administer a single 37.5 µg dose of Peforelin
via intramuscular injection.[1][4]

Multiparous Sows: 24 hours post-weaning, administer a single 150 µg dose of Peforelin
via intramuscular injection.[1][4]

For detailed injection procedure, refer to Protocol 2.

Estrus Detection and Insemination:
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Begin estrus detection 24 to 48 hours after Peforelin administration.[7][8]

Perform estrus detection at least twice daily using a teaser boar and observing for the

standing reflex.[8]

Inseminate females upon detection of estrus, following standard farm insemination

protocols. A second insemination 12-24 hours later may be performed if the female is still

in standing heat.[7][8]

Protocol 2: Intramuscular Injection of Peforelin
This protocol provides a detailed methodology for the safe and effective intramuscular injection

of Peforelin in pigs.

Materials:

Peforelin solution

Sterile syringe of appropriate volume

Sterile hypodermic needle (16-18 gauge, 1 to 1.5 inches for sows and gilts)[3][4]

70% ethanol or other suitable antiseptic

Cotton or gauze swabs

Appropriate animal restraint (e.g., snare, chute)

Sharps disposal container

Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

Preparation:

Ensure the Peforelin solution is at the recommended temperature and has been handled

according to the manufacturer's instructions.
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Draw the correct volume of Peforelin into a sterile syringe using a sterile needle.

Expel any air bubbles from the syringe.

Animal Restraint:

Properly restrain the pig to ensure the safety of both the animal and the administrator. A

pig snare or a narrow chute is effective for limiting movement.[1]

Injection Site Identification and Preparation:

The preferred site for intramuscular injection in pigs is the neck muscle, just behind and

below the ear.[1][4] This location avoids damaging valuable meat cuts.

Clean the injection site with a cotton or gauze swab soaked in 70% ethanol to remove

superficial dirt and reduce the risk of infection.[1]

Injection Administration:

Insert the needle perpendicular to the skin and deep into the muscle mass.[3]

Aspirate by pulling back slightly on the syringe plunger to ensure the needle has not

entered a blood vessel. If blood appears in the syringe hub, withdraw the needle and

select a new injection site with a fresh needle.[1]

If no blood is present, depress the plunger slowly and steadily to inject the Peforelin
solution.

The maximum volume to be injected at a single site should not exceed 3-5 mL. If the dose

is larger, it should be split between two different locations.

Post-Injection:

Withdraw the needle swiftly and apply gentle pressure to the injection site with a dry swab

for a few seconds if necessary.

Monitor the animal for any immediate adverse reactions.
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Dispose of the used needle and syringe in a designated sharps container.[1]

Safety and Handling Precautions
Peforelin is a potent hormonal compound. It is recommended that pregnant women and

individuals with known hypersensitivity to GnRH analogues avoid handling this product.

Accidental self-injection can cause biological effects. In case of accidental self-injection, seek

medical advice immediately.

Wear appropriate PPE, including gloves and eye protection, when handling and

administering Peforelin.

In case of skin contact, wash the affected area thoroughly with soap and water.

By adhering to these detailed protocols and understanding the underlying principles of

Peforelin's action, researchers and professionals can effectively utilize this tool to enhance

reproductive management in swine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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